N-(3-methoxyphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine

• IUPAC Name: N-(3-methoxyphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine
• InChI: InChI=1S/C13H10N4O4/c1-20-9-4-2-3-8(7-9)14-11-6-5-10-12(16-21-15-10)13(11)17(18)19/h2-7,14H,1H3
• InChI Key: KEGPJPFFGIWKNU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC2=C(C3=NON=C3C=C2)[N+](=O)[O-]
• Molecular Formula: C13H10N4O4
• Molecular Weight: 286.24 g/mol

Description

N-(3-methoxyphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine, also known as MNBD, is a fluorescent probe that has been widely used in scientific research. It has a unique structure that allows it to selectively bind to specific biomolecules and provide information about their biochemical and physiological properties.

Mechanism of Action

The mechanism of action of N-(3-methoxyphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine involves its ability to bind to specific biomolecules, such as proteins and lipids, through non-covalent interactions. Once bound, N-(3-methoxyphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine undergoes a conformational change that results in fluorescence emission. The intensity of the fluorescence emission is dependent on the local environment of the bound biomolecule, such as pH and polarity.
Biochemical and Physiological Effects
N-(3-methoxyphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine has been shown to have minimal biochemical and physiological effects on cells and tissues. It does not interfere with cell viability or metabolism and has low toxicity. N-(3-methoxyphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine has been used in live-cell imaging studies to monitor the dynamics of cellular processes without affecting their function.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-methoxyphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine in lab experiments include its high sensitivity, selectivity, and compatibility with various imaging techniques. N-(3-methoxyphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine is also easy to use and has a low cost. However, N-(3-methoxyphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine has limitations, such as its low photostability, which can limit its use in long-term imaging studies. N-(3-methoxyphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine also has a limited range of excitation and emission wavelengths, which can limit its compatibility with certain imaging systems.

Future Directions

For N-(3-methoxyphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine research include the development of new derivatives with improved properties, such as increased photostability and broader wavelength range. N-(3-methoxyphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine can also be used in combination with other fluorescent probes to provide more comprehensive information about cellular processes. The application of N-(3-methoxyphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine in in vivo imaging studies is also an area of future research. N-(3-methoxyphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine has the potential to provide valuable information about the dynamics of biomolecules in living organisms.
Conclusion
N-(3-methoxyphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine is a versatile fluorescent probe that has been widely used in scientific research. Its unique structure and binding properties make it a valuable tool for studying the dynamics of biomolecules. The synthesis method of N-(3-methoxyphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine is complex, but its advantages in lab experiments outweigh its limitations. Future research on N-(3-methoxyphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine will continue to expand its applications and improve its properties.

Synthesis Methods

The synthesis of N-(3-methoxyphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine involves a multi-step process that starts with the reaction of 3-methoxyaniline with 4-nitrophenyl isocyanate to form N-(3-methoxyphenyl)-4-nitrophenylurea. This intermediate is then reacted with o-phenylenediamine to produce N-(3-methoxyphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine. The overall yield of the synthesis process is around 40%.

Scientific Research Applications

N-(3-methoxyphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine has been used in various scientific research applications, including fluorescence microscopy, flow cytometry, and spectroscopy. It has been used to study the dynamics of cell membranes, protein-protein interactions, and enzyme activity. N-(3-methoxyphenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine has also been used to detect reactive oxygen species and monitor intracellular pH changes.